Cas no 112767-77-8 (1-Butanol,2-[[(2-chlorophenyl)methyl]amino]-, hydrochloride, (S)- (9CI))
112767-77-8 structure
Product Name:1-Butanol,2-[[(2-chlorophenyl)methyl]amino]-, hydrochloride, (S)- (9CI)
CAS No:112767-77-8
MF:C11H17Cl2NO
MW:250.164781332016
CID:173979
PubChem ID:60565
Update Time:2025-04-19
1-Butanol,2-[[(2-chlorophenyl)methyl]amino]-, hydrochloride, (S)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanol,2-[[(2-chlorophenyl)methyl]amino]-, hydrochloride, (S)- (9CI)
- (2-chlorophenyl)methyl-[(2R)-1-hydroxybutan-2-yl]azanium,chloride
- (R)-2-(((2-Chlorophenyl)methyl)amino)-1-butanol hydrochloride
- 1-Butanol, 2-(((2-chlorophenyl)methyl)amino)-, hydrochloride, (R)-
- 112767-77-8
- 1-BUTANOL, 2-(((2-CHLOROPHENYL)METHYL)AMINO)-, HYDROCHLORIDE, (S)-
- (S)-2-(((2-Chlorophenyl)methyl)amino)-1-butanol hydrochloride
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- Inchi: 1S/C11H16ClNO.ClH/c1-2-10(8-14)13-7-9-5-3-4-6-11(9)12;/h3-6,10,13-14H,2,7-8H2,1H3;1H/t10-;/m1./s1
- InChI Key: ORJGAUNQLJLYSA-HNCPQSOCSA-N
- SMILES: ClC1C=CC=CC=1C[NH2+][C@@H](CO)CC.[Cl-]
Computed Properties
- Exact Mass: 231.9358
- Monoisotopic Mass: 249.06872
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 154
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.8
Experimental Properties
- Boiling Point: 338°Cat760mmHg
- Flash Point: 158.2°C
- PSA: 34
1-Butanol,2-[[(2-chlorophenyl)methyl]amino]-, hydrochloride, (S)- (9CI) Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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